Cas no 129083-49-4 (Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester)

• Product Name: Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester
• CAS No: 129083-49-4
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 149806
• PubChem ID: 131055
• Update Time: 2025-04-19

Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester
• 2-(diethylamino)ethyl 4-isothiocyanatobenzoate
• procaine isothiocyanate
• (3H)-Prit
• PRIT
• 129083-49-4
• DTXSID40156055
• Benzoic acid, 4-isothiocyanato-, 2-(diethylamino)ethyl ester

• Inchi： 1S/C14H18N2O2S/c1-3-16(4-2)9-10-18-14(17)12-5-7-13(8-6-12)15-11-19/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： OEWIYUQCPIHWHB-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C(=O)OCCN(CC)CC

Computed Properties

• Exact Mass: 278.10904
• Monoisotopic Mass: 278.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 403.7°C at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.543
• PSA: 41.9